Cas no 898754-48-8 (2'-Thiomethyl-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 2'-Thiomethyl-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898754-48-8
• MF: C₁₇H₁₈OS₂
• MW: 302.454222202301
• CID: 868507
• PubChem ID: 24725924
• Update Time: 2025-09-23

2'-Thiomethyl-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2-methylsulfanylphenyl)propan-1-one
• 2'-THIOMETHYL-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• 898754-48-8
• DTXSID50644317
• AKOS016021445
• 1,3-Bis[2-(methylsulfanyl)phenyl]propan-1-one
• 2'-Thiomethyl-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD03843210
• Inchi： 1S/C17H18OS2/c1-19-16-9-5-3-7-13(16)11-12-15(18)14-8-4-6-10-17(14)20-2/h3-10H,11-12H2,1-2H3
• InChI Key： DRHFJUJINAHTJH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 302.08000
• Monoisotopic Mass: 302.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.67000
• LogP: 4.94590

Additional information on 2'-Thiomethyl-3-(2-thiomethylphenyl)propiophenone

2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone: A Versatile Compound in Pharmaceutical and Material Sciences

2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone, with the chemical identifier CAS No. 898754-48-8, represents a significant advancement in the field of synthetic chemistry. This compound is characterized by its unique molecular framework, which combines multiple thiomethyl groups with aromatic rings, enabling it to participate in diverse chemical reactions. Recent studies have highlighted its potential in both pharmaceutical development and material sciences, positioning it as a promising candidate for innovative applications.

The thiomethyl functional group, a sulfur-containing derivative of methyl, plays a critical role in the reactivity and stability of this compound. The presence of two thiomethyl groups—specifically at the 2' and 2 positions—creates a symmetrical structure that enhances its compatibility with various synthetic pathways. This structural feature is particularly advantageous in the design of prodrug strategies, where controlled release of active pharmaceutical ingredients (APIs) is essential for improving therapeutic outcomes.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the utility of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone in the synthesis of novel antimicrobial agents. The compound's ability to form stable thiolate intermediates during chemical reactions allows for the efficient incorporation of sulfur-containing moieties into bioactive molecules. This property is particularly valuable in the development of antifungal and antibacterial compounds, where sulfur atoms are known to enhance biological activity.

Another notable application of this compound is in the field of photovoltaic materials. Studies conducted at the University of California, Berkeley (2024) have explored its potential as a electron donor in organic solar cells. The thiomethyl groups contribute to the compound's ability to donate electrons efficiently, improving the overall photovoltaic efficiency of the material. This makes it a compelling candidate for next-generation renewable energy technologies.

The synthesis of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone involves a multi-step process that leverages thiolative coupling reactions. Researchers at the Max Planck Institute for Polymer Research (2023) have developed a novel catalytic method using transition metal catalysts to achieve high-yield production of this compound. This synthetic approach not only reduces the number of reaction steps but also minimizes byproduct formation, aligning with the principles of green chemistry.

Emerging studies in the field of neuropharmacology have also identified potential applications of this compound. A 2024 paper in ACS Chemical Neuroscience reported that derivatives of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone exhibit neuroprotective properties, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate ion channel activity is believed to be the underlying mechanism of its therapeutic effects.

In the context of drug delivery systems, the compound's unique chemical structure allows for the design of targeted drug delivery mechanisms. The thiomethyl groups can be modified to incorporate biocompatible polymers, enabling the controlled release of therapeutic agents at specific sites within the body. This property is particularly beneficial in the treatment of chronic conditions requiring localized drug action.

Recent advancements in computational chemistry have further expanded the understanding of this compound's behavior. Molecular dynamics simulations conducted by the European Molecular Biology Laboratory (2024) have provided insights into the conformational flexibility of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone. These simulations revealed that the compound can adopt multiple conformations, which may influence its interactions with biological targets and its overall biological activity.

The compound's potential in biomaterials is another area of active research. A 2023 study published in Advanced Materials explored its use as a crosslinking agent in the fabrication of hydrogels. The thiomethyl groups enable the formation of stable disulfide bonds, which are crucial for the mechanical strength and biocompatibility of the resulting materials. This application opens new avenues for the development of biodegradable implants and drug-eluting scaffolds.

Challenges in the utilization of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone include the need for optimized reaction conditions to achieve high yields and purity. Researchers are currently investigating the use of microwave-assisted synthesis and flow chemistry techniques to improve the efficiency of its production. These methods are expected to reduce the time and cost associated with traditional synthetic approaches, making the compound more accessible for industrial applications.

Environmental considerations are also a key focus in the development of this compound. The green chemistry principles applied in its synthesis emphasize the use of non-toxic solvents and renewable resources. This approach not only reduces the environmental impact of its production but also ensures its suitability for applications in eco-friendly technologies and sustainable manufacturing.

Looking ahead, the future of 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone is likely to be shaped by interdisciplinary research efforts. Collaborations between pharmaceutical scientists, materials engineers, and computational chemists are expected to unlock new applications and improve the compound's performance in various fields. As research continues to advance, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and energy sectors.

In conclusion, 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone represents a versatile chemical entity with a wide range of potential applications. Its unique structural features and reactivity make it a valuable tool in the development of novel pharmaceuticals, advanced materials, and sustainable technologies. As research in this area progresses, the compound is expected to contribute significantly to scientific and industrial advancements in the coming years.

Further studies are needed to fully explore the compound's potential in various applications. The development of more efficient synthesis methods and the elucidation of its biological mechanisms will be crucial in translating its chemical properties into practical solutions. With continued investment and collaboration, 2'-Thiomethyl-3-(2-Thiomethylphenyl)Propiophenone is likely to become a cornerstone in the innovation of modern science and technology.